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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514

Technical Support Center: NDI-091143

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in addressing
precipitation issues with the ATP-citrate lyase (ACLY) inhibitor, NDI-091143, in experimental
media.

Frequently Asked Questions (FAQSs)

Q1: What is NDI-091143 and what is its mechanism of action?

NDI-091143 is a potent and high-affinity small molecule inhibitor of human ATP-citrate lyase
(ACLY).[1][2][3] It functions through an allosteric mechanism, binding to a hydrophobic cavity
near the citrate binding site.[4][5] This binding induces significant conformational changes in
the enzyme, which indirectly blocks the binding and recognition of citrate, thereby inhibiting
ACLY's catalytic activity.[2][5] ACLY is a crucial enzyme in cellular metabolism, responsible for
converting citrate into acetyl-CoA, a key precursor for fatty acid and cholesterol biosynthesis.[4]

[6]

Q2: | observed a precipitate in my cell culture medium after adding NDI-091143. What are the
common causes?

Precipitation of small molecule inhibitors like NDI-091143 in cell culture media is a common
issue that can arise from several factors:
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o Exceeding Solubility Limits: The most frequent cause is exceeding the solubility of NDI-
091143 in the aqueous environment of the cell culture medium. While highly soluble in
DMSO, its aqueous solubility is very low.[1]

o Improper Stock Solution Handling: Incomplete dissolution of the initial DMSO stock solution
can lead to precipitation upon dilution into the aqueous culture medium.[7] It is also crucial to
use fresh, moisture-free DMSO, as absorbed moisture can reduce the solubility of the
compound.[1][8]

o Temperature Shock: Adding a cold, concentrated stock solution of NDI-091143 to warmer
cell culture medium can cause a sudden temperature change, leading to precipitation.[7][9]

» High Final Concentration: The final concentration of NDI-091143 in the media may be too
high, surpassing its solubility threshold in that specific medium formulation.[7]

e pH Instability: Although less common for many inhibitors, significant shifts in the pH of the
culture medium can affect a compound's charge and solubility.[7]

« Interactions with Media Components: NDI-091143 may interact with components in the
media, such as salts or proteins in serum, forming insoluble complexes.[9]

Q3: What are the recommended solvent and storage conditions for NDI-0911437

NDI-091143 is soluble in DMSO.[1][2][10] For long-term storage, the powdered form should be
kept at -20°C for up to 3 years.[1] Once dissolved in a solvent, it is recommended to aliquot the
stock solution to avoid repeated freeze-thaw cycles.[3] These aliquots can be stored at -80°C
for up to a year or at -20°C for one month.[1]

Data Presentation

Table 1: Solubility of NDI-091143 in Various Solvents
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Use of fresh DMSO is
recommended as
DMSO 91 200.51 ]
moisture can reduce
solubility.[1]
DMSO 125 275.43
Ethanol 3
Ethanol 5
Ethanol 22
Water Insoluble Insoluble

Note: Solubility data may vary slightly between different suppliers and batches.

Troubleshooting Guides

If you are experiencing precipitation of NDI-091143 in your experiments, follow this step-by-
step troubleshooting guide.

Issue: Precipitate forms immediately upon adding NDI-091143 stock solution to the media.
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Potential Cause

Recommended Solution

High Final Concentration

Decrease the final working concentration of
NDI-091143. Determine the empirical solubility
limit in your specific medium using the protocol

provided below.

Temperature Shock

Always pre-warm your cell culture medium to
37°C before adding the NDI-091143 stock

solution.[9]

Improper Mixing

After adding the stock solution to the pre-
warmed media, mix gently by swirling or

inverting the tube. Avoid vigorous vortexing.[11]

Poorly Dissolved Stock

Ensure your NDI-091143 stock solution is fully
dissolved. If necessary, gently warm the stock
solution to 37°C and vortex to ensure complete

dissolution before making dilutions.[12]

Issue: Precipitate forms over time during incubation.

Potential Cause

Recommended Solution

Compound Instability/Interaction

The compound may be interacting with media
components over time.[9] Prepare fresh NDI-
091143-containing media immediately before
each experiment and add it to the cells promptly.
[11]

pH Shift in Media

Ensure your media is properly buffered for the
CO2 concentration in your incubator to maintain
a stable pH.[9]

Serum Interaction

If using serum-supplemented media, consider
reducing the serum concentration or testing the
experiment in a serum-free formulation if your

cell line permits.
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Experimental Protocols

Protocol 1: Empirical Determination of NDI-091143 Solubility in Cell Culture Medium

Objective: To determine the maximum concentration at which NDI-091143 remains soluble in
your specific cell culture medium under standard culture conditions.

Materials:

NDI-091143 high-concentration stock solution in DMSO (e.g., 100 mM)

Your complete cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or a 96-well plate

Calibrated pipettes and sterile tips

Incubator (37°C, 5% CO2)

Microscope
Procedure:

o Prepare Serial Dilutions: a. Create a series of dilutions of NDI-091143 in your pre-warmed
complete cell culture medium. It is recommended to perform a 2-fold serial dilution. b. For
example, start with a high concentration (e.g., 200 uM) and dilute downwards. Ensure the
final DMSO concentration remains consistent across all dilutions and is at a level tolerated
by your cells (typically < 0.1%).[8]

 Incubation: a. Incubate the dilutions under the same conditions as your planned experiment
(e.g., 37°C, 5% CO2) for a duration equivalent to your experiment's endpoint (e.g., 24, 48, or
72 hours).[9]

o Observation: a. Visually inspect each dilution for any signs of precipitation (e.g., cloudiness,
visible particles, or a film at the bottom of the tube/well) at various time points (e.g.,
immediately after preparation, 1 hour, 4 hours, 24 hours, etc.).[9] b. For a more detailed
examination, take a small aliquot from each dilution and observe it under a microscope to
distinguish between chemical precipitate and other artifacts.[9]
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o Determine Maximum Soluble Concentration: a. The highest concentration that remains clear
and free of visible precipitate throughout the incubation period is the empirical solubility limit
for NDI-091143 in your specific experimental setup.

Visualizations
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Issue Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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